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Compound of Interest

Compound Name: 2,3,5-Trichloroisonicotinic acid

Cat. No.: B1337485

Essential Safety and Handling Guide for 2,3,5-
Trichloroisonicotinic Acid

For Immediate Reference by Laboratory Professionals

This guide provides critical safety and logistical information for the handling and disposal of
2,3,5-Trichloroisonicotinic acid (CAS No: 406676-18-4). Adherence to these procedures is
essential for ensuring the safety of all laboratory personnel and minimizing environmental
impact.

Hazard Identification and Personal Protective
Equipment (PPE)

2,3,5-Trichloroisonicotinic acid is a hazardous substance that can cause severe skin burns,
eye damage, and respiratory irritation.[1] It is also harmful to aquatic life. Therefore, the use of
appropriate personal protective equipment is mandatory.

Table 1: Personal Protective Equipment (PPE) for Handling 2,3,5-Trichloroisonicotinic Acid
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Activity Required PPE

- Chemical-resistant gloves (e.g., Nitrile) -

) ) o Safety goggles and a face shield - Lab coat or
Handling Solid Compound (Weighing, i ) _
) chemical-resistant apron - Respiratory
Transferring) ) ) ] )
protection (use in a well-ventilated area or with a

fume hood)

- Chemical-resistant gloves (e.g., Nitrile) -
] ] ) o Safety goggles and a face shield - Lab coat or
Preparing Solutions (Dissolving in Solvents) i ) o
chemical-resistant apron - Work within a

certified chemical fume hood

) ] - Chemical-resistant gloves (e.g., Nitrile) -
Conducting Experiments
Safety goggles - Lab coat

- Chemical-resistant gloves, boots, and apron -
Spill CI Respiratory protection (e.qg., self-contained
ill Cleanu
P P breathing apparatus for large spills) - Safety

goggles and a face shield

] - Chemical-resistant gloves - Safety goggles -
Waste Disposal
Lab coat

Operational Plan for Safe Handling

Follow these step-by-step procedures to ensure the safe handling of 2,3,5-
Trichloroisonicotinic acid at every stage.

[EEN

. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a tightly closed, original container in a cool, dry, and well-ventilated area.[1]

Keep away from incompatible materials.

N

. Preparation and Use:
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Always handle this chemical within a certified chemical fume hood to avoid inhalation of dust
or vapors.

Before handling, ensure that an eyewash station and safety shower are readily accessible.

Wear the appropriate PPE as detailed in Table 1.

When weighing the solid, use a dedicated and clean spatula.

When preparing solutions, slowly add the solid to the solvent to avoid splashing.

Wash hands thoroughly after handling.[1]

. Spill and Emergency Procedures:

Small Spills:

o Absorb with an inert, non-combustible material (e.g., sand, vermiculite).

o Collect the spilled material and place it in a labeled, sealed container for hazardous waste
disposal.

Large Spills:

o Evacuate the area immediately.

o Contact your institution's emergency response team.

In Case of Contact:

o Eyes: Immediately rinse with plenty of water for at least 15 minutes, holding the eyelids
open. Seek immediate medical attention.[1]

o Skin: Immediately remove all contaminated clothing and rinse the affected area with plenty
of water for at least 15 minutes. Seek immediate medical attention.[1]

o Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.[1]
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o Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[1]

Disposal Plan
All waste containing 2,3,5-Trichloroisonicotinic acid must be treated as hazardous waste.
1. Waste Collection:

o Collect all solid waste, including contaminated PPE (gloves, etc.), in a designated, clearly
labeled, and sealed hazardous waste container.

o Collect all liquid waste in a separate, labeled, and sealed hazardous waste container.
2. Disposal Procedure:
o Dispose of all waste in accordance with local, state, and federal regulations.

o Contact your institution's Environmental Health and Safety (EHS) department for specific
disposal procedures and to schedule a waste pickup.

» Do not dispose of this chemical down the drain or in the regular trash.

Visual Workflow for Safe Handling

The following diagram illustrates the key steps and decision points for the safe handling and
disposal of 2,3,5-Trichloroisonicotinic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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